Cas no 112493-83-1 (Cyclohexanecarbonitrile, 1-[(3S)-3,7-dimethyloctyl]-4-[4'-(heptyloxy)[1,1'-biphenyl]-4-yl]-, cis-)

• Product Name: Cyclohexanecarbonitrile, 1-[(3S)-3,7-dimethyloctyl]-4-[4'-(heptyloxy)[1,1'-biphenyl]-4-yl]-, cis-
• CAS No: 112493-83-1
• MF: C₃₆H₅₃NO
• MW: 515.812130689621
• CID: 168979
• Update Time: 2023-11-19

Cyclohexanecarbonitrile, 1-[(3S)-3,7-dimethyloctyl]-4-[4'-(heptyloxy)[1,1'-biphenyl]-4-yl]-, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile,1-[(3S)-3,7-dimethyloctyl]-4-[4'-(heptyloxy)[1,1'-biphenyl]-4-yl]-, cis-
• Cyclohexanecarbonitrile,1-(3,7-dimethyloctyl)-4-[4'-(heptyloxy)[1,1'-biphenyl]-4-yl]-, [1(S)-cis]-
• ZLI4421
• CID 101937083
• Cyclohexanecarbonitrile, 1-[(3S)-3,7-dimethyloctyl]-4-[4'-(heptyloxy)[1,1'-biphenyl]-4-yl]-, cis-

• Inchi： 1S/C36H53NO/c1-5-6-7-8-9-27-38-35-19-17-33(18-20-35)31-13-15-32(16-14-31)34-22-25-36(28-37,26-23-34)24-21-30(4)12-10-11-29(2)3/h13-20,29-30,34H,5-12,21-27H2,1-4H3/t30-,34?,36?/m0/s1
• InChI Key： BUKHRVWZYWNKKB-JSUPIGSBSA-N
• SMILES： O(CCCCCCC)C1C=CC(=CC=1)C1C=CC(=CC=1)C1CCC(C#N)(CC[C@@H](C)CCCC(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 38
• Rotatable Bond Count: 16
• Complexity: 652
• Topological Polar Surface Area: 33

Experimental Properties

• Density: 0.98±0.1 g/cm3(Predicted)
• Boiling Point: 627.4±55.0 °C(Predicted)